![molecular formula C21H26N4O2 B2892709 3-(1-(cyclohex-3-enecarbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one CAS No. 1421457-69-3](/img/structure/B2892709.png)
3-(1-(cyclohex-3-enecarbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(cyclohex-3-enecarbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C21H26N4O2 and its molecular weight is 366.465. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- This compound's framework has been explored in the synthesis of novel heterocyclic compounds with significant biological activities. For instance, derivatives based on this structure have been synthesized, displaying cytotoxic activities against cancer cell lines, highlighting their potential in cancer research. These compounds were created through reactions that introduced triazole rings, indicating their versatility in synthesizing potentially bioactive molecules (Mahdavi et al., 2016).
Antimicrobial Activity
- Modifications of this core structure have led to the development of compounds with promising antimicrobial properties. For example, the synthesis of novel 1,2,4-triazole-3-thiones derived from natural compounds, such as piperine, has been reported. These derivatives have shown significant trypanocidal activity, demonstrating the potential of this scaffold in developing new antiparasitic treatments (Franklim et al., 2013).
Drug Discovery and Development
- The structural motif of this compound has been utilized in the discovery and optimization of new drug candidates. For instance, analogs of this compound have been evaluated as inhibitors of soluble epoxide hydrolase, a target of interest for treating various diseases. This research illustrates the compound's role in medicinal chemistry for identifying new therapeutic agents (Thalji et al., 2013).
Antitubercular Activity
- Research has also focused on evaluating derivatives of this compound for antitubercular activity. A novel triazole-based antitubercular compound, MSDRT 12, with this core structure demonstrated significant activity against Mycobacterium tuberculosis, showcasing its potential in tuberculosis treatment (Shekar et al., 2014).
Properties
IUPAC Name |
5-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c1-23-21(27)25(18-10-6-3-7-11-18)19(22-23)16-12-14-24(15-13-16)20(26)17-8-4-2-5-9-17/h2-4,6-7,10-11,16-17H,5,8-9,12-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAHCYRNOYBKILH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3CCC=CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.